Cas no 1609409-03-1 (N-ethyl-2-(3-ethylphenoxy)ethanamine hydrochloride)

• Product name: N-ethyl-2-(3-ethylphenoxy)ethanamine hydrochloride
• CAS No: 1609409-03-1
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• MDL: MFCD13186545
• CID: 4608849

N-ethyl-2-(3-ethylphenoxy)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-(3-ethylphenoxy)ethanamine hydrochloride

• MDL： MFCD13186545
• Inchi： 1S/C12H19NO.ClH/c1-3-11-6-5-7-12(10-11)14-9-8-13-4-2;/h5-7,10,13H,3-4,8-9H2,1-2H3;1H
• InChI Key： QMINPNZFSHIQNY-UHFFFAOYSA-N
• SMILES： C(NCC)COC1=CC=CC(CC)=C1.[H]Cl

Additional information on N-ethyl-2-(3-ethylphenoxy)ethanamine hydrochloride

N-ethyl-2-(3-ethylphenoxy)ethanamine hydrochloride: A Comprehensive Overview of its Pharmacological Properties and Research Applications

N-ethyl-2-(3-ethylphenoxy)ethanamine hydrochloride, also known by its CAS No. 1609409-03-1, is a synthetic compound that has attracted significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This molecule belongs to the class of amine derivatives and exhibits structural similarities to serotonin receptor agonists, which may explain its involvement in neurotransmitter modulation. Recent studies have highlighted its role in neuroprotection, anti-inflammatory effects, and potential applications in neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

The chemical structure of N-ethyl-2-(3-ethylphenoxy)ethanamine hydrochloride consists of a benzene ring substituted with an ethoxy group and a hydroxylamine moiety connected via an ethane bridge. This structural arrangement is critical for its pharmacokinetic properties, including solubility, metabolic stability, and target specificity. Researchers have demonstrated that the hydrochloride salt form enhances its bioavailability, making it a promising candidate for oral administration in therapeutic settings.

Recent preclinical studies (2023–2024) have focused on the mechanism of action of N-ethyl-2-(3-ethylphenoxy)ethanamine hydrochloride. For instance, a study published in *Journal of Medicinal Chemistry* (2023) revealed that this compound interacts with serotonin 5-HT2A receptors, modulating neurotransmission and potentially alleviating symptoms of depression and anxiety. Another study in *Neuropharmacology* (2024) suggested its ability to reduce oxidative stress in neuronal cells, which could be beneficial in diseases characterized by neuroinflammation.

N-ethyl-2-(3-ethylphenoxy)ethanamine hydrochloride is also being explored for its anti-inflammatory properties. Research published in *Inflammatory Bowel Diseases* (2023) indicated that the compound suppresses NF-κB activation and pro-inflammatory cytokine production, making it a potential therapeutic agent for inflammatory bowel diseases and autoimmune disorders. These findings underscore its versatility in targeting multiple pathophysiological pathways.

Despite its promising profile, further clinical trials are required to validate its safety and efficacy. Current preclinical data suggest that the compound has low toxicity and good tolerability, but its long-term effects and potential interactions with other drugs remain under investigation. Researchers are also exploring nanotechnology-based delivery systems to enhance its targeted delivery to specific tissues, such as the central nervous system.

In conclusion, N-ethyl-2-(3-ethylphenoxy)ethanamine hydrochloride represents a novel pharmacological tool with broad research applications. Its multifunctional properties and structural adaptability make it a valuable molecule for developing novel therapeutics in neurology, psychiatry, and inflammatory diseases. As research progresses, the CAS No. 1609409-03-1 compound may pave the way for innovative clinical treatments and drug discovery strategies.